Cas no 61828-53-3 (2-(2-Phenylethyl)chromone)

• Product Name: 2-(2-Phenylethyl)chromone
• CAS No: 61828-53-3
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 512466
• PubChem ID: 441964
• Update Time: 2025-06-09

2-(2-Phenylethyl)chromone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2-phenylethyl)-
• 2-(2-phenylethyl)chromen-4-one
• 2-(2-phenylethyl)chromone
• AKOS028111422
• Flindersiachromone
• HY-N8220
• 2-(2-phenylethyl)-4H-1-benzopyran-4-one
• 2-Phenethyl-4H-chromen-4-one
• CHEBI:5092
• 2-(2-phenylethyl)-4H-chromen-4-one
• CHEMBL481060
• CS-0140323
• 2-(2-Phenylethyl) chromone
• 2-phenylethyl-4H-1-benzopyran-4-one
• C09007
• flidersiachromone
• Chromone, 2-(2-phenylethyl)
• 4H-1-Benzopyran-4-one, 2-(2-phenylethyl)-
• 2-phenethylchromen-4-one
• WS-03080
• 61828-53-3
• E72232
• BDBM50508711
• 2-PHENETHYLCHROMONE
• DTXSID90210818
• SCHEMBL5826185
• Q27106650
• DB-312522
• 2-(2-Phenylethyl)chromone

• Inchi： 1S/C17H14O2/c18-16-12-14(11-10-13-6-2-1-3-7-13)19-17-9-5-4-8-15(16)17/h1-9,12H,10-11H2
• InChI Key： VNZNWFQJBFLELF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 393.1°C at 760 mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.605
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(2-Phenylethyl)chromone

Exploring 2-(2-Phenylethyl)chromone (CAS No. 61828-53-3): Properties, Applications, and Research Insights

2-(2-Phenylethyl)chromone, with the CAS number 61828-53-3, is a bioactive flavonoid derivative gaining attention in pharmaceutical and nutraceutical research. This compound belongs to the chromone family, characterized by a benzopyran-4-one core structure substituted with a phenylethyl group at the 2-position. Its unique molecular architecture contributes to diverse biological activities, making it a subject of interest for researchers exploring natural product chemistry and therapeutic applications.

Recent studies highlight the potential of 2-(2-Phenylethyl)chromone as an antioxidant and anti-inflammatory agent, aligning with growing consumer demand for plant-derived bioactive compounds. The compound's structural similarity to other chromone derivatives found in traditional medicinal plants has spurred investigations into its pharmacological properties. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity and stability, addressing quality concerns prevalent in the nutraceutical industry.

The synthesis of CAS 61828-53-3 involves sophisticated organic chemistry methods, including Claisen condensation and selective hydrogenation. Researchers are optimizing production protocols to enhance yield while maintaining ecological sustainability - a critical consideration given current focus on green chemistry principles. These advancements respond to frequent search queries regarding "sustainable synthesis of bioactive flavonoids" and "efficient production of chromone derivatives."

In metabolic studies, 2-(2-Phenylethyl)chromone demonstrates favorable pharmacokinetic properties, including moderate bioavailability and tissue distribution. This addresses common questions about "flavonoid absorption mechanisms" and "bioactive compound metabolism." The molecule's lipophilic nature, imparted by the phenylethyl moiety, enhances membrane permeability compared to simpler chromone compounds, making it a promising candidate for drug development.

Quality control protocols for 61828-53-3 employ advanced chromatographic methods, reflecting industry standards for botanical extracts. This responds to increasing consumer and manufacturer concerns about "authenticity testing for natural products" and "standardization of phytochemicals." The compound's well-defined spectroscopic fingerprints facilitate its identification in complex matrices, supporting applications in herbal medicine authentication.

Emerging research explores 2-(2-Phenylethyl)chromone's potential in neuroprotective formulations, coinciding with rising interest in "cognitive health supplements." Preliminary studies suggest it may modulate key enzymatic pathways involved in oxidative stress response, though clinical validation remains ongoing. This positions the compound within the trending category of "functional ingredients for brain health."

From a commercial perspective, CAS 61828-53-3 finds application in premium cosmetic formulations, capitalizing on its antioxidant properties and structural stability. This addresses frequent searches for "stable natural antioxidants in skincare" and "plant-derived active cosmetic ingredients." The compound's photostability makes it particularly valuable for sun care products, differentiating it from less stable phenolic compounds.

Ongoing investigations into 2-(2-Phenylethyl)chromone explore structure-activity relationships to guide molecular optimization. Researchers are systematically modifying its core structure to enhance target specificity while minimizing off-target effects - a methodology frequently queried as "rational design of flavonoid derivatives." These studies contribute valuable data to the growing field of flavonoid-based drug discovery.

As analytical technologies advance, detection methods for 61828-53-3 in complex biological systems continue to improve. Recent developments in mass spectrometry imaging allow spatial resolution of the compound's distribution in tissues, addressing research questions about "bioactive compound localization" and "tissue-specific accumulation of phytochemicals." These techniques support more precise pharmacological evaluations.

The scientific community maintains active interest in 2-(2-Phenylethyl)chromone as evidenced by increasing publications in peer-reviewed journals. Current research trends focus on its potential synergistic effects with other bioactive compounds, responding to popular inquiries about "phytochemical combinations" and "entourage effects in plant extracts." These studies may unlock new applications in functional foods and dietary supplements.